Cas no 17601-49-9 (N-methylmethanaminium 2,3,5-triiodobenzoate)
17601-49-9 structure
Product Name:N-methylmethanaminium 2,3,5-triiodobenzoate
CAS No:17601-49-9
MF:C9H10I3NO2
MW:544.894619464874
CID:1362704
PubChem ID:28637
Update Time:2025-04-20
N-methylmethanaminium 2,3,5-triiodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- N-methylmethanaminium 2,3,5-triiodobenzoate
- benzoic acid, 2,3,5-triiodo-, compd. with N-methylmethanamine (1:1)
- dimethylazanium,2,3,5-triiodobenzoate
- TIBA dimethylamine salt
- Regim-8
- Caswell No. 890B
- 2,3,5-Triiodobenzoic acid dimethylamine salt
- EPA Pesticide Chemical Code 009105
- 2,3,5-Triiodobenzoic acid, dimethylamine salt
- DTXSID1075012
- UNII-N39P8N1UDR
- 17601-49-9
- N39P8N1UDR
-
- Inchi: 1S/C7H3I3O2.C2H7N/c8-3-1-4(7(11)12)6(10)5(9)2-3;1-3-2/h1-2H,(H,11,12);3H,1-2H3
- InChI Key: ZHPOHJJDIBVQHS-UHFFFAOYSA-N
- SMILES: IC1C(=CC(=CC=1C(=O)[O-])I)I.[NH2+](C)C
Computed Properties
- Exact Mass: 544.7832
- Monoisotopic Mass: 544.784558
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 183
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.7
Experimental Properties
- Boiling Point: 456.7°C at 760 mmHg
- Flash Point: 230°C
- PSA: 56.74
N-methylmethanaminium 2,3,5-triiodobenzoate Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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